Cas no 443329-26-8 (N-(3-methylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(3-methylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 443329-26-8
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• CID: 6509551
• Update Time: 2025-07-10

N-(3-methylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 2,3-dihydro-N-(3-methylphenyl)-5-oxo-

• Inchi： 1S/C14H13N3O2S/c1-9-3-2-4-10(7-9)16-12(18)11-8-15-14-17(13(11)19)5-6-20-14/h2-4,7-8H,5-6H2,1H3,(H,16,18)
• InChI Key： XSYXZXJLVAHLEA-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NC1=CC=CC(C)=C1)=O)=CN=2

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.08±0.70(Predicted)

Additional information on N-(3-methylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Recent Advances in the Study of N-(3-methylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 443329-26-8)

N-(3-methylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 443329-26-8) is a novel thiazolopyrimidine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential as a lead compound for drug development.

One of the key areas of research has been the investigation of the compound's interaction with specific molecular targets. Preliminary studies suggest that N-(3-methylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide exhibits selective inhibition against certain kinases involved in inflammatory and proliferative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclin-dependent kinase 2 (CDK2), a protein implicated in cell cycle regulation and cancer progression. The study utilized in vitro assays and molecular docking simulations to confirm the binding affinity and specificity of the compound to the ATP-binding site of CDK2.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-(3-methylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. These findings suggest that the compound could be a promising candidate for the treatment of chronic inflammatory diseases.

Another notable advancement is the optimization of the compound's pharmacokinetic properties. Researchers have synthesized and evaluated various analogs of N-(3-methylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide to improve its solubility, bioavailability, and metabolic stability. A 2023 study in the European Journal of Pharmaceutical Sciences highlighted the development of a water-soluble prodrug form of the compound, which exhibited enhanced oral absorption and prolonged plasma half-life in preclinical models. This modification addresses one of the major challenges associated with thiazolopyrimidine derivatives, which often suffer from poor solubility and rapid clearance.

Despite these promising developments, several challenges remain. For instance, the compound's off-target effects and potential toxicity profiles need to be thoroughly investigated. A 2024 toxicology study published in Chemical Research in Toxicology raised concerns about the compound's hepatotoxicity at high doses, emphasizing the need for further structural optimization to minimize adverse effects. Additionally, the lack of in vivo efficacy data in disease models limits the translation of these findings into clinical applications.

In conclusion, N-(3-methylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 443329-26-8) represents a promising scaffold for the development of novel therapeutic agents. Its dual activity as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in pharmacokinetic optimization, positions it as a valuable candidate for further research. Future studies should focus on elucidating its in vivo efficacy, safety profile, and potential synergies with existing therapies to fully realize its therapeutic potential.